4-benzyl-N-(1,3-dimethyl-1H-pyrazol-4-yl)piperidine-1-carbothioamide

• Molecular Formula: C18H24N4S
• Molecular Weight: 328.5 g/mol
• IUPAC Name: 4-benzyl-N-(1,3-dimethylpyrazol-4-yl)piperidine-1-carbothioamide
• InChI: InChI=1S/C18H24N4S/c1-14-17(13-21(2)20-14)19-18(23)22-10-8-16(9-11-22)12-15-6-4-3-5-7-15/h3-7,13,16H,8-12H2,1-2H3,(H,19,23)
• InChI Key: WZNFDUVJLRKXEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1NC(=S)N2CCC(CC2)CC3=CC=CC=C3)C

Description

4-BENZYL-N-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)TETRAHYDRO-1(2H)-PYRIDINECARBOTHIOAMIDE is a synthetic organic compound that belongs to the class of heterocyclic compounds. These compounds are characterized by the presence of a ring structure containing at least one atom other than carbon, such as nitrogen, oxygen, or sulfur. This particular compound features a pyrazole ring, a pyridine ring, and a thioamide functional group, making it a complex and potentially versatile molecule in various chemical and biological applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-BENZYL-N-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)TETRAHYDRO-1(2H)-PYRIDINECARBOTHIOAMIDE typically involves multi-step organic reactions. One possible route could involve the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diket